Cas no 122235-70-5 (Boc-Dap(Fmoc)-OH)

Boc-Dap(Fmoc)-OH is a protected derivative of 2,3-diaminopropionic acid (Dap), featuring both Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) protecting groups. This dual protection enables selective deprotection strategies, making it valuable in peptide synthesis, particularly for orthogonally protected intermediates. The Boc group provides acid-labile protection, while the Fmoc group is base-labile, allowing sequential deprotection under mild conditions. This compound is widely used in solid-phase peptide synthesis (SPPS) to introduce Dap residues with controlled side-chain modifications. Its high purity and stability ensure reliable performance in complex peptide assembly, facilitating the synthesis of structurally diverse peptides for research and pharmaceutical applications.
Boc-Dap(Fmoc)-OH structure
Boc-Dap(Fmoc)-OH structure
Product Name:Boc-Dap(Fmoc)-OH
CAS No:122235-70-5
MF:C23H26N2O6
MW:426.462346553802
MDL:MFCD00235897
CID:138653
PubChem ID:57652446
Update Time:2025-05-27

Boc-Dap(Fmoc)-OH Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
    • Boc-3-Fmoc-L-2,3-Diaminopropionic Acid
    • (S)-2-(Boc-amino)-3-(Fmoc-amino)propionic acid
    • (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)propanoic acid
    • BOC-DAP(FMOC)-OH
    • Boc-Dap(FMoc)-OH N-α-Boc-N-β-FMoc-L-2,3-diaMiopropionic acid
    • Boc-Dapa(Fmoc)-OH
    • Boc-L-2,3-Diaminopropionic acid(Fmoc)
    • Boc-L-Dap(Fmoc)-OH
    • N-α-Boc-N-β-Fmoc-L-2,3-diamiopropionic acid
    • BL313-1
    • Boc-(Fmoc)-L-DAP-OH
    • Boc-3-(Fmocamino)-L-alanine
    • Boc-L-Dpr(Fmoc)-OH
    • Boc-L-Glu(OBn)-OH
    • Nalpha-Boc-Nbeta-Fmoc-L-2,3-diaminopropionic acid
    • N-Boc-N'-Fmoc-L-2,3-diaminopropionic acid
    • BOC-DPR(FMOC)-OH
    • BOC-L-DPA(FMOC)-OH
    • BOC-L-DAPA(FMOC)-OH
    • RARECHEM EM WB 0106
    • BOC-3-(FMOC-AMINO)-L-ALANINE
    • N-Boc-3-(Fmoc-amino)-L-alanine
    • Boc-Dap(Fmoc)-OH >=98.0% (HPLC)
    • (2S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • L-Alanine, N-[(1,1-Dimethylethoxy)Carbonyl]-3-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]-
    • (2S)-3-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-2-[[(2-methylpropan-2-yl)oxy-oxomethyl
    • 122235-70-5
    • N-[(1,1-dimethylethoxy)carbonyl]-3-[(9H-fluoren-9-ylmethoxy)carbonyl]amino-L-alanine
    • EN300-650832
    • AMY15581
    • AKOS016842389
    • DTXSID20427134
    • (2S)-2-(tert-butoxycarbonylamino)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • F16410
    • CS-W009385
    • N-alpha-(t-Butyloxycarbonyl)-N-beta-(9-fluorenylmethyloxycarbonyl)-L-2,3-diaminopropionic acid (Boc-L-Dap(Fmoc)-OH)
    • MFCD00235897
    • (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-(tert-butoxycarbonylamino)propanoic acid
    • A804858
    • (S)-2-tert-Butoxycarbonylamino-3-(9H-fluoren-9-ylmethoxycarbonylamino)-propionic acid
    • (S)-2-tert- Butoxycarbonylamino-3-(9H-fluoren-9-ylmethoxycarbonylamino)-propionic acid
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • SCHEMBL999883
    • DS-13301
    • MVWPBNQGEGBGRF-IBGZPJMESA-N
    • Boc-Dap(Fmoc)-OH, >=98.0% (HPLC)
    • J-004774
    • (2S)-2-[(tert-butoxycarbonyl)amino]-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
    • Boc-Dap(Fmoc)-OH
    • MDL: MFCD00235897
    • Inchi: 1S/C23H26N2O6/c1-23(2,3)31-22(29)25-19(20(26)27)12-24-21(28)30-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)/t19-/m0/s1
    • InChI Key: MVWPBNQGEGBGRF-IBGZPJMESA-N
    • SMILES: O(C(NC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17900
  • Monoisotopic Mass: 426.179087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.4
  • Topological Polar Surface Area: 114

Experimental Properties

  • Color/Form: solid
  • Density: 1.263
  • Melting Point: No data available
  • Boiling Point: 652.5±55.0 °C at 760 mmHg
  • Flash Point: 348.4±31.5 °C
  • Refractive Index: 1.58
  • Solubility: Soluble in 2ml dimethyl formamide 0.3gram.
  • PSA: 113.96000
  • LogP: 4.28480
  • Solubility: Not determined

Boc-Dap(Fmoc)-OH Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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